Spinosyn D aglycone

• CAS No.: 149439-79-2
• Product Name: Spinosyn D aglycone
• Molecular Formula: C25H36O5
• Molecular Weight: 416.6
• IUPAC Name: (1S,2S,5R,7S,9S,10S,14R,15S,19S)-19-ethyl-7,15-dihydroxy-4,14-dimethyl-20-oxatetracyclo[10.10.0.02,10.05,9]docosa-3,11-diene-13,21-dione
• Standard InChI: InChI=1S/C25H36O5/c1-4-16-6-5-7-23(27)14(3)25(29)22-11-20-18(21(22)12-24(28)30-16)8-13(2)17-9-15(26)10-19(17)20/h8,11,14-21,23,26-27H,4-7,9-10,12H2,1-3H3/t14-,15-,16+,17+,18-,19-,20-,21+,23+/m1/s1
• SMILES: CCC1CCCC(C(C(=O)C2=CC3C4CC(CC4C(=CC3C2CC(=O)O1)C)O)C)O
• Appearance: White solid
• Description: Spinosyn D aglycone(cas 149439-79-2) is an acid degradation product produced by hydrolysis of both saccharide groups on spinosyn D, the minor component of the commercial insecticide, Spinosad. Spinosyn D aglycone is only weakly active as an insecticide as the saccharides are considered essential for potent activity. Despite the importance of spinosyns as agro-chemical insecticides and more recently as animal health products, there are few published reports of the biological activity or the levels of spinosyn D aglycone in animals or in the environment.
• Reference: Conversion of spinosyn A and spinosyn D to their respective 9- and17-pseudoaglycones and their aglycones. Creemer L.C. et al. J. Antibiot. 1998, 51, 795. ; ; Environmental fate of spinosad. 1. Dissipation and degradation in aqueous systems. Cleveland C.B. et al. J. Agric. Food Chem. 2002, 50, 3244.
• PubChem Compound: 10621847
• Last Modified: Nov 11 2021